Cas no 153364-63-7 (m-PEG4-benzaldehyde)

m-PEG4-benzaldehyde structure
m-PEG4-benzaldehyde structure
Product Name:m-PEG4-benzaldehyde
CAS No:153364-63-7
MF:C14H20O5
MW:268.305604934692
CID:1327349
PubChem ID:10061559
Update Time:2025-04-20

m-PEG4-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]-
    • mPEG4-Ph-Ald
    • m-PEG4-benzaldehyde
    • m-PEG3-0-benzaldehyde
    • m-PEG4-Ph-CHO
    • 4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]benzaldehyde
    • 4-(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)benzaldehyde
    • HBUXIDOVXGFYFZ-UHFFFAOYSA-N
    • 4-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}benzaldehyde
    • 153364-63-7
    • A1-02154
    • AKOS040742005
    • CS-0115363
    • p-(1,4,7,10-Tetraoxaundecyl)benzaldehyde
    • J-009004
    • DA-65635
    • F72142
    • BP-21100
    • HY-140621
    • SCHEMBL3211688
    • Inchi： 1S/C14H20O5/c1-16-6-7-17-8-9-18-10-11-19-14-4-2-13(12-15)3-5-14/h2-5,12H,6-11H2,1H3
    • InChI Key： HBUXIDOVXGFYFZ-UHFFFAOYSA-N
    • SMILES： O(CCOC1C=CC(C=O)=CC=1)CCOCCOC

Computed Properties

  • Exact Mass: 268.1311
  • Monoisotopic Mass: 268.13107373 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 268.30
  • XLogP3: 0.4
  • Topological Polar Surface Area: 54

Experimental Properties

  • PSA: 53.99

m-PEG4-benzaldehyde Pricemore >>

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